N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-4-(thiophen-3-yl)benzamide

• IUPAC Name: N-[(4-methoxythian-4-yl)methyl]-4-thiophen-3-ylbenzamide
• InChI: InChI=1S/C18H21NO2S2/c1-21-18(7-10-22-11-8-18)13-19-17(20)15-4-2-14(3-5-15)16-6-9-23-12-16/h2-6,9,12H,7-8,10-11,13H2,1H3,(H,19,20)
• InChI Key: IPKTWZCJJIZQHL-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)CNC(=O)C2=CC=C(C=C2)C3=CSC=C3
• Molecular Formula: C18H21NO2S2
• Molecular Weight: 347.5 g/mol

Description

N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-4-(thiophen-3-yl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound, also known as MTB, is a thieno[3,2-d]pyrimidine derivative that has been shown to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

Chemical Synthesis and Reactivity

Research focuses on the synthetic methodologies and reactivity of compounds with structures related to N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-4-(thiophen-3-yl)benzamide. For example, studies on the enantioselective synthesis of piperidines and the chemoselective N-benzoylation of aminophenols indicate an interest in developing novel synthetic routes and understanding the reactivity of similar benzamide derivatives (Calvez et al., 1998); (Singh et al., 2017).

Biological Activity

Compounds structurally related to the specified benzamide have been investigated for their biological activities. Thiophene-3-carboxamide derivatives show antimicrobial and antifungal activities, suggesting potential research avenues for N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-4-(thiophen-3-yl)benzamide in bioactive compound development (Vasu et al., 2005).

Pharmacological Potential

While direct studies on N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)-4-(thiophen-3-yl)benzamide are absent, related research indicates a potential interest in exploring such compounds for pharmacological applications. For instance, neuroleptic activity research on benzamides suggests that similar compounds could be investigated for their potential effects on neurological conditions (Iwanami et al., 1981).

Material Science and Molecular Sensing

Another area of research involves the development of chemosensors and materials science applications. Studies on related compounds, such as those focusing on intramolecular charge transfer (ICT) based chemosensors for metal ions, highlight the versatility of benzamide derivatives in sensing and materials applications (Tharmaraj et al., 2012).